Cas no 219964-34-8 (E-4-((3-(Pyridin-3-yl)acrylamido)methyl)benzoic Acid)

• Product Name: E-4-((3-(Pyridin-3-yl)acrylamido)methyl)benzoic Acid
• CAS No: 219964-34-8
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• CID: 4674455
• PubChem ID: 11961362
• Update Time: 2025-06-14

E-4-((3-(Pyridin-3-yl)acrylamido)methyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• E-4-((3-(Pyridin-3-yl)acrylamido)methyl)benzoic Acid
• (E)-4-((3-(pyridin-3-yl)acrylaMido)Methyl)benzoic acid
• 4-[[[(E)-3-pyridin-3-ylprop-2-enoyl]amino]methyl]benzoic Acid
• MFCD13670287
• 4-[[[1-Oxo-3-(3-pyridinyl)-2-propen-1-yl]amino]methyl]-benzoic Acid
• SCHEMBL8319958
• 219964-34-8
• WS-02917
• 4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid
• D86293

• Inchi： 1S/C16H14N2O3/c19-15(8-5-12-2-1-9-17-10-12)18-11-13-3-6-14(7-4-13)16(20)21/h1-10H,11H2,(H,18,19)(H,20,21)/b8-5+
• InChI Key： QDAAAEOIOXECHP-VMPITWQZSA-N
• SMILES： O=C(/C=C/C1C=NC=CC=1)NCC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 282.10044231g/mol
• Monoisotopic Mass: 282.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.3Ų

Additional information on E-4-((3-(Pyridin-3-yl)acrylamido)methyl)benzoic Acid

Recent Advances in the Study of E-4-((3-(Pyridin-3-yl)acrylamido)methyl)benzoic Acid (CAS: 219964-34-8)

E-4-((3-(Pyridin-3-yl)acrylamido)methyl)benzoic Acid (CAS: 219964-34-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridine and benzoic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key advancements in the study of this compound is its role as a versatile scaffold for the development of novel inhibitors. Researchers have demonstrated that E-4-((3-(Pyridin-3-yl)acrylamido)methyl)benzoic Acid can be effectively modified to enhance its binding affinity to specific enzymes, such as kinases and proteases. These modifications have led to the identification of derivatives with improved pharmacokinetic properties and reduced off-target effects, making them attractive candidates for further preclinical evaluation.

In addition to its inhibitory properties, recent investigations have explored the compound's potential in targeted drug delivery systems. The benzoic acid moiety provides a convenient site for conjugation with various drug molecules, while the pyridine group enhances solubility and cellular uptake. Studies have shown that conjugates of E-4-((3-(Pyridin-3-yl)acrylamido)methyl)benzoic Acid exhibit enhanced tumor-targeting capabilities, particularly in models of solid tumors. This has opened new avenues for the development of precision medicine approaches.

Another area of active research is the compound's mechanism of action at the molecular level. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate the binding interactions between E-4-((3-(Pyridin-3-yl)acrylamido)methyl)benzoic Acid and its biological targets. These studies have revealed critical insights into the structural determinants of its activity, which are now being leveraged to design next-generation analogs with superior efficacy and selectivity.

Despite these promising developments, challenges remain in the clinical translation of E-4-((3-(Pyridin-3-yl)acrylamido)methyl)benzoic Acid-based therapies. Issues such as metabolic stability, toxicity profiles, and large-scale synthesis need to be addressed to fully realize the compound's therapeutic potential. Ongoing research is focused on overcoming these hurdles through innovative chemical strategies and rigorous preclinical testing.

In conclusion, E-4-((3-(Pyridin-3-yl)acrylamido)methyl)benzoic Acid (CAS: 219964-34-8) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted applications, from enzyme inhibition to targeted drug delivery, underscore its versatility as a research tool and therapeutic agent. As the field continues to evolve, this compound is likely to play an increasingly prominent role in the development of next-generation pharmaceuticals.